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Compound of Interest

Compound Name: (2R)-Pentane-2-thiol

Cat. No.: B15414635

In-Depth Technical Guide: (2R)-Pentane-2-thiol

CAS Number: 212195-83-0 Molecular Formula: CsH12S

This technical guide provides a comprehensive overview of (2R)-Pentane-2-thiol, a chiral
sulfur compound. While specific experimental data for this enantiomer is limited in publicly
available literature, this document compiles the known information and provides context
through data on the racemic mixture, 2-pentanethiol. This guide is intended for researchers,
scientists, and professionals in drug development who are interested in the properties,
synthesis, and potential applications of chiral thiols.

Physicochemical Properties

Quantitative data for the specific (2R)-enantiomer of pentane-2-thiol are not readily available.
The following table summarizes the known physicochemical properties of racemic 2-
pentanethiol, which can be considered indicative for the individual enantiomers.
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Property Value Reference
Molecular Weight 104.22 g/mol [1]
Appearance Colorless liquid [1]

- Slightly soluble in water;
Solubility ) [1]
soluble in alcohol

Density 0.832 g/mL at 20°C [1]

Refractive Index 1.442-1.452 [1]

Synthesis and Chiral Separation

The synthesis of enantiomerically pure (2R)-Pentane-2-thiol is not explicitly detailed in readily
accessible literature. However, general strategies for the synthesis of chiral thiols can be
applied. These approaches typically involve either the use of chiral starting materials,
enantioselective synthesis, or the resolution of a racemic mixture.

A common method for the synthesis of racemic 2-pentanethiol involves the reaction of 2-
bromopentane with a sulfur nucleophile, such as sodium hydrosulfide, via an SN2 reaction.[2]

Experimental Workflow: Racemic Synthesis and Chiral
Separation
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Caption: General workflow for the synthesis of racemic 2-pentanethiol and subsequent chiral

separation.

Experimental Protocols
Chiral High-Performance Liquid Chromatography
(HPLC) Separation

While a specific protocol for (2R)-Pentane-2-thiol is not available, a general approach for the
chiral separation of thiols can be outlined. Chiral stationary phases (CSPs) are commonly used
for the direct separation of enantiomers. Polysaccharide-based CSPs, such as those derived
from cellulose or amylose, are often effective.[3]
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General Method:
e Column: A chiral stationary phase column (e.g., Chiralcel® OD-H, Chiralpak® AD).[3]

o Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol or ethanol is
typically used. For basic compounds, a small amount of an amine additive (e.g.,
diethylamine) may be required, while acidic compounds may necessitate an acidic additive
(e.g., trifluoroacetic acid).[3]

o Detection: UV detection is commonly employed.

o Optimization: The mobile phase composition, flow rate, and column temperature should be
optimized to achieve baseline separation of the enantiomers.

Determination of Enantiomeric Purity by NMR
Spectroscopy

The enantiomeric purity of a chiral thiol can be determined by Nuclear Magnetic Resonance
(NMR) spectroscopy using a chiral derivatizing agent (CDA). The CDA reacts with the
enantiomeric mixture to form diastereomers, which will exhibit distinct signals in the NMR
spectrum.[4] Mosher's acid (a-methoxy-a-(trifluoromethyl)phenylacetic acid) is a common CDA.

[4]
General Method:

» Derivatization: React the chiral thiol sample with the chiral derivatizing agent (e.g., Mosher's
acid chloride) in the presence of a suitable base.

e NMR Analysis: Acquire a high-resolution *H or *°F NMR spectrum of the resulting
diastereomeric mixture.

e Quantification: Integrate the signals corresponding to each diastereomer to determine the
enantiomeric ratio.

Signaling Pathways and Biological Activity
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There is no specific information available regarding signaling pathways directly involving (2R)-
Pentane-2-thiol. However, chiral thiols, in general, are of significant interest in drug
development due to the prevalence of the thiol group in biologically active molecules. The
chirality of a molecule can dramatically influence its pharmacological and toxicological
properties.

The thiol functional group can participate in various biological interactions, including:

e Redox Reactions: Thiols can undergo oxidation to form disulfides, a reaction that is crucial in
protein folding and antioxidant defense mechanisms.

e Enzyme Inhibition: The thiol group can act as a nucleophile and interact with the active sites
of enzymes.

e Metal Chelation: Thiols can bind to metal ions, which is relevant for the mechanism of action
of some drugs and for the treatment of metal poisoning.

Logical Relationship of Chirality in Drug Development
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Caption: The stereospecific interaction of enantiomers with a biological target leads to different
pharmacological outcomes.

Conclusion

(2R)-Pentane-2-thiol is a chiral molecule with the CAS number 212195-83-0 and the molecular
formula CsH12S.[5] While specific experimental data for this enantiomer are scarce, this guide
provides an overview based on the properties of its racemic mixture and general principles of
chiral chemistry. The synthesis and separation of this and other chiral thiols are of interest to
the pharmaceutical industry due to the importance of chirality in drug efficacy and safety.
Further research is needed to fully characterize the specific properties and potential
applications of (2R)-Pentane-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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